Cas no 1321-60-4 (Cyclohexanol,trimethyl-)

• Product Name: Cyclohexanol,trimethyl-
• CAS No: 1321-60-4
• MF: C₉H₁₈O
• MW: 142.238623142242
• CID: 161836
• PubChem ID: 5463846
• Update Time: 2025-04-19

Cyclohexanol,trimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol,trimethyl-
• 1,2,2-trimethylcyclohexan-1-ol
• TRIMETHYLCYCLOHEXANOL
• AC1NUYNV
• AG-D-65348
• CTK4B7774
• SureCN119568
• SCHEMBL119568
• 1,2,2-trimethylcyclohexanol
• DTXSID00862625
• 1321-60-4
• Cyclohexanol, trimethyl-
• AKOS018412192

• Inchi： 1S/C9H18O/c1-8(2)6-4-5-7-9(8,3)10/h10H,4-7H2,1-3H3
• InChI Key： UENOQWSWMYJKIW-UHFFFAOYSA-N
• SMILES： OC1(C)CCCCC1(C)C

Computed Properties

• Exact Mass: 142.13584
• Monoisotopic Mass: 142.135765
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 2.4

Experimental Properties

• Density: 0.887
• Boiling Point: 180.4°C at 760 mmHg
• Flash Point: 69.6°C
• Refractive Index: 1.451
• PSA: 20.23
• LogP: 2.33760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols